Cas no 28495-11-6 (Benzeneacetonitrile,3,5-dibromo-2-hydroxy-4-methoxy-)

• Product Name: Benzeneacetonitrile,3,5-dibromo-2-hydroxy-4-methoxy-
• CAS No: 28495-11-6
• MF: C₉H₇Br₂NO₂
• MW: 320.965380907059
• CID: 239725
• PubChem ID: 29937322
• Update Time: 2025-04-19

Benzeneacetonitrile,3,5-dibromo-2-hydroxy-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,3,5-dibromo-2-hydroxy-4-methoxy-
• 2-(3,5-dibromo-2-hydroxy-4-methoxyphenyl)acetonitrile
• (3,5-Dibromo-2-hydroxy-4-methoxyphenyl)acetonitrile
• 3,5-Dibrom-2-hydroxy-4-methoxyphenylacetonitril
• 3,5-dibromo-2-hydroxy-4-methoxy-benzylnitrile
• Acetonitrile,(3,5-dibromo-2-hydroxy-4-methoxyphenyl)-(8CI)
• Benzeneacetonitrile,3,5-dibromo-2-hydroxy-4-methoxy
• 28495-11-6
• AKOS015967478
• Benzeneacetonitrile, 3,5-dibromo-2-hydroxy-4-methoxy-
• (3,5-DIBROMO-2-HYDROXY-4-METHOXY-PHENYL)-ACETONITRILE
• DTXSID80652304

• Inchi： 1S/C9H7Br2NO2/c1-14-9-6(10)4-5(2-3-12)8(13)7(9)11/h4,13H,2H2,1H3
• InChI Key： RYKWNSCSQSDNAM-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(CC#N)=C1O)Br)OC

Computed Properties

• Exact Mass: 318.88400
• Monoisotopic Mass: 318.88435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.883
• Boiling Point: 396.5°C at 760 mmHg
• Flash Point: 193.6°C
• Refractive Index: 1.617
• PSA: 53.25000
• LogP: 2.99188

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols